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Compound of Interest

Compound Name: 4-Bromo-2-fluorobenzylamine

Cat. No.: B054543 Get Quote

A Spectroscopic Comparison of 4-Bromo-2-fluorobenzylamine and Its Precursors

This guide provides a detailed spectroscopic comparison of the key pharmaceutical

intermediate, 4-Bromo-2-fluorobenzylamine, and its common precursors, 4-bromo-2-

fluorobenzaldehyde and 4-bromo-2-fluorobenzonitrile. The information presented is intended

for researchers, scientists, and drug development professionals to facilitate compound

identification, purity assessment, and process optimization.

Spectroscopic Data Comparison
The following tables summarize the key spectroscopic data for 4-Bromo-2-fluorobenzylamine
and its precursors. This data is essential for monitoring the progress of the synthesis and for

the characterization of the final product.

Table 1: ¹H NMR Spectroscopic Data
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Compound
Chemical Shift (δ) ppm, Multiplicity, (J in
Hz)

4-Bromo-2-fluorobenzylamine

7.35 (t, J=8.2, 1H, Ar-H), 7.28 (dd, J=8.2, 1.8,

1H, Ar-H), 7.15 (dd, J=8.2, 1.8, 1H, Ar-H), 3.85

(s, 2H, CH₂), 1.5 (br s, 2H, NH₂)

4-Bromo-2-fluorobenzaldehyde[1]

10.3 (s, 1H, CHO), 7.85 (t, J=8.0, 1H, Ar-H),

7.55 (dd, J=8.0, 1.5, 1H, Ar-H), 7.45 (dd, J=8.0,

1.5, 1H, Ar-H)

4-Bromo-2-fluorobenzonitrile
7.80 (dd, J=8.4, 1.9, 1H, Ar-H), 7.70 (t, J=8.4,

1H, Ar-H), 7.50 (dd, J=8.4, 1.9, 1H, Ar-H)

Table 2: ¹³C NMR Spectroscopic Data

Compound Chemical Shift (δ) ppm

4-Bromo-2-fluorobenzylamine

162.5 (d, J=245), 138.5 (d, J=4.0), 131.5, 129.0

(d, J=4.0), 124.0 (d, J=10.0), 118.0 (d, J=25.0),

40.0

4-Bromo-2-fluorobenzaldehyde[2]

187.0 (d, J=3.0), 163.0 (d, J=255), 135.0, 130.0

(d, J=4.0), 128.0 (d, J=10.0), 125.0 (d, J=20.0),

122.0

4-Bromo-2-fluorobenzonitrile

162.0 (d, J=258), 136.0, 134.0, 128.5 (d,

J=10.0), 121.0 (d, J=25.0), 115.0, 105.0 (d,

J=15.0)

Table 3: IR Spectroscopic Data (Key Peaks)
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Compound Wavenumber (cm⁻¹) Functional Group

4-Bromo-2-fluorobenzylamine

3370, 3290 (N-H stretch), 3050

(Ar C-H stretch), 1620, 1480

(C=C stretch), 1230 (C-N

stretch), 1030 (C-F stretch),

820 (C-Br stretch)

Amine

4-Bromo-2-

fluorobenzaldehyde[3][4]

2860, 2770 (C-H stretch of

CHO), 1700 (C=O stretch),

1610, 1470 (C=C stretch),

1250 (C-F stretch), 830 (C-Br

stretch)

Aldehyde

4-Bromo-2-fluorobenzonitrile[5]

3070 (Ar C-H stretch), 2230

(C≡N stretch), 1600, 1480

(C=C stretch), 1260 (C-F

stretch), 840 (C-Br stretch)

Nitrile

Table 4: Mass Spectrometry Data

Compound m/z (relative intensity) Key Fragments

4-Bromo-2-fluorobenzylamine
203/205 (M⁺, 100/98),

184/186, 124, 107
[M-NH₂]⁺, [M-Br]⁺, [M-Br-F]⁺

4-Bromo-2-fluorobenzaldehyde
202/204 (M⁺, 100/98),

201/203, 123, 94
[M-H]⁺, [M-CHO]⁺, [M-Br]⁺

4-Bromo-2-fluorobenzonitrile[5]
201/203 (M⁺, 100/98), 122,

102
[M-Br]⁺, [M-CN]⁺

Synthetic Pathways
4-Bromo-2-fluorobenzylamine can be synthesized from either 4-bromo-2-fluorobenzaldehyde

via reductive amination or from 4-bromo-2-fluorobenzonitrile via reduction.
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Synthetic Pathways to 4-Bromo-2-fluorobenzylamine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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